Cas no 10031-51-3 (Erbium(III) nitrate pentahydrate)

• Product Name: Erbium(III) nitrate pentahydrate
• CAS No: 10031-51-3
• MF: ErH₁₀N₃O₁₄
• MW: 443.3501
• MDL: MFCD00010988
• CID: 86267
• PubChem ID: 24857963
• Update Time: 2025-10-05

Erbium(III) nitrate pentahydrate Chemical and Physical Properties

Names and Identifiers

• Erbium(III) nitrate pentahydrate
• ERBIUM (III) NITRATE HYDRATE
• ERBIUM(+3)NITRATE PENTAHYDRATE
• ERBIUM NITRATE
• ERBIUM NITRATE, HYDROUS
• ERBIUM NITRATE PENTAHYDRATE
• erbium trinitrate
• Erbium standard
• Erbium trinitrate pentahydrate
• Erbium(Ⅲ)acetate
• erbium(3+),trinitrate,pentahydrate
• ErbiuM nitrat
• nitrate pentahydrate
• ERBIUMNITRATE,CRYSTALLINE
• ERBIUM NITRATE, 99.9%
• ERBIUM NITRATE 99.99%
• Erbium(III) nitrate pentahydrate, 99.9%, (trace metal basis)
• Erbium (III) nitrate
• Er.3NO3.5H2O
• Erbium nitrate--water (1/3/5)
• 8566AF
• TRA0058251
• Erbium(III) nitrate pentahydrate, REacton(R)
• ERBIUM NITRATE, PENTAHYDRATE, 99.9%,
• Erbium(III) nitrate pentahydrate, REacton?
• Erbium (III) nitrate hydrate (99.9%-Er) (REO)
• 10031-51-3
• LWHHUEHWVBVASY-UHFFFAOYSA-N
• AKOS025244094
• erbium(3+);trinitrate;pentahydrate
• DTXSID60692900
• MFCD00149691
• Nitric acid, erbium(3+) salt, hydrate (3:1:5)

• MDL： MFCD00010988
• Inchi： 1S/Er.3NO3.5H2O/c;3*2-1(3)4;;;;;/h;;;;5*1H2/q+3;3*-1;;;;;
• InChI Key： LWHHUEHWVBVASY-UHFFFAOYSA-N
• SMILES： [Er+3].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 351.89400
• Monoisotopic Mass: 441.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 194
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Red crystal pellets
• Density: 1.0000
• Melting Point: 130°C -4H₂O
• Boiling Point: 2868°C
• Water Partition Coefficient: Typically insoluble in water.
• Stability/Shelf Life: hygroscopic
• PSA: 206.64000
• LogP: 0.85230
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water.

Erbium(III) nitrate pentahydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H272,H315,H318,H335
• Warning Statement： P220,P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 1477 5.1/PG 2
• WGK Germany：3
• Hazard Category Code： 8-37/38-41
• Safety Instruction： S17-S26-S36/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：5.1
• Safety Term：5.1
• Packing Group：III
• Risk Phrases：R8
• HazardClass：5.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Erbium(III) nitrate pentahydrate

Comprehensive Guide to Erbium(III) Nitrate Pentahydrate (CAS No. 10031-51-3): Properties, Applications, and Innovations

Erbium(III) nitrate pentahydrate (CAS 10031-51-3) is a highly specialized inorganic compound with the chemical formula Er(NO₃)₃·5H₂O. This rare-earth salt is widely recognized for its unique optical and catalytic properties, making it indispensable in advanced technologies. As interest in rare-earth elements grows due to their role in sustainable energy and high-tech industries, this compound has garnered significant attention from researchers and manufacturers alike.

The compound appears as pink or violet crystalline solids, soluble in water and polar solvents. Its pentahydrate form ensures stability under standard conditions, while the erbium(III) ion (Er³⁺) contributes to its luminescent characteristics. These traits are critical for applications in fiber-optic amplifiers, laser technologies, and upconversion nanomaterials—topics frequently searched in scientific databases and AI-driven research platforms.

Recent studies highlight the role of erbium nitrate in quantum computing and biomedical imaging. For instance, its near-infrared emission properties align with the demand for non-invasive diagnostic tools. Additionally, the compound’s compatibility with sol-gel synthesis enables the development of advanced ceramics and phosphors for LED lighting—a trending topic in green technology forums.

From an industrial perspective, Er(NO₃)₃·5H₂O is pivotal in catalysis, particularly for polymerization reactions. Its lanthanide-based structure enhances reaction efficiency, a feature explored in patents related to renewable materials. Users searching for "erbium compounds in catalysis" or "nitrate precursors for nanomaterials" will find this compound highly relevant.

Handling and storage recommendations emphasize keeping the compound in airtight containers away from moisture. While not classified as hazardous under standard protocols, its hygroscopic nature necessitates precautions to maintain purity—a common query among laboratory professionals. Analytical techniques like X-ray diffraction (XRD) and FTIR spectroscopy are typically employed to verify its composition.

In conclusion, Erbium(III) nitrate pentahydrate (CAS 10031-51-3) bridges fundamental research and industrial innovation. Its versatility in optoelectronics, energy storage, and material science ensures its prominence in scientific literature and commercial applications. As the demand for rare-earth solutions escalates, this compound remains at the forefront of technological advancements.